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Compound of Interest

Compound Name: 2-Amino-4-(trifluoromethyl)pyridine

Cat. No.: B024480 Get Quote

This guide provides essential safety information, troubleshooting for experimental scenarios,

and frequently asked questions regarding the handling and use of 2-Amino-4-
(trifluoromethyl)pyridine (CAS No. 106447-97-6).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-4-(trifluoromethyl)pyridine?

A1: 2-Amino-4-(trifluoromethyl)pyridine is a hazardous substance with several primary

concerns. It is classified as fatal if swallowed, causes skin irritation, may cause an allergic skin

reaction, causes serious eye damage, and may cause respiratory irritation.[1] Always consult

the Safety Data Sheet (SDS) before use and handle with extreme caution.

Q2: What immediate actions should I take in case of accidental exposure?

A2: Immediate action is critical. The appropriate first aid response depends on the route of

exposure. In all cases, seek immediate medical advice.[1][2]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1][2]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and wash it before reuse. If skin irritation or a rash occurs,

get medical advice.[1][3]
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In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[1][2] Remove

contact lenses if present and easy to do. Continue rinsing and get immediate medical

attention.[1]

If Swallowed: Do NOT induce vomiting.[1] Rinse the mouth with water and call a poison

center or doctor immediately.[1][2] Never give anything by mouth to an unconscious person.

[1][2]

Q3: What personal protective equipment (PPE) is mandatory when working with this chemical?

A3: Appropriate PPE is essential to ensure safety. The following should be used:[1][3]

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use chemical safety goggles or glasses. A face shield may also be

necessary.[1]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[3][4]

Safety shoes are also recommended.[1]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1][4]

Q4: How should I properly store 2-Amino-4-(trifluoromethyl)pyridine?

A4: Store the substance in a locked, dry, cool, and well-ventilated area.[1][3] Keep the

container tightly closed when not in use. This material is hygroscopic and should be kept under

an inert gas.[1]

Q5: What materials are incompatible with this compound?

A5: Avoid contact with strong oxidizing agents.[1] Keep the substance away from heat, sparks,

and open flames.[1]

Troubleshooting Guide for Experimental Scenarios
Scenario 1: I've spilled a small amount of solid 2-Amino-4-(trifluoromethyl)pyridine on the

lab bench.
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Immediate Action: Evacuate unnecessary personnel from the immediate area.[1] Ensure the

area is well-ventilated.

Personal Protection: Before cleaning, ensure you are wearing the appropriate PPE, including

gloves, safety goggles, and a lab coat. If there is a risk of dust inhalation, a respirator is

necessary.[5]

Cleanup Procedure: Do not create dust.[5] Carefully sweep or shovel the spilled solid into a

suitable, labeled container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste in an approved waste disposal plant.[1][3]

Scenario 2: I feel respiratory irritation while working with the compound.

Immediate Action: Immediately move to fresh air and a well-ventilated space.[1][3]

Seek Medical Attention: If symptoms like coughing or shortness of breath persist, seek

immediate medical advice.[1]

Lab Safety Review: Before resuming work, review your experimental setup. Ensure you are

working in a properly functioning chemical fume hood.[4] Re-evaluate your PPE to ensure

you are using the correct respiratory protection for the task.

Quantitative Safety Data
Table 1: GHS Hazard Classification
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Hazard Class Category GHS Code

Acute Toxicity, Oral 2 H300

Skin Corrosion/Irritation 2 H315

Skin Sensitization 1B H317

Serious Eye Damage/Eye

Irritation
1 H318

Specific Target Organ Toxicity

(Single Exposure)
3 H335

Source: SynQuest Laboratories, Inc. SDS[1]

Table 2: Hazard and Precautionary Statements
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Code Statement

Hazard Statements

H300 Fatal if swallowed.[1]

H315 Causes skin irritation.[1]

H317 May cause an allergic skin reaction.[1]

H318 Causes serious eye damage.[1]

H335 May cause respiratory irritation.[1]

Precautionary Statements

P261 Avoid breathing dust, mist, or spray.[1]

P264 Wash skin thoroughly after handling.[1]

P270
Do not eat, drink or smoke when using this

product.[2]

P280
Wear protective gloves/eye protection/face

protection.[2]

P301 + P310
IF SWALLOWED: Immediately call a POISON

CENTER or doctor.[2]

P302 + P352 IF ON SKIN: Wash with plenty of water.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P405 Store locked up.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Table 3: Physical and Chemical Properties
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Property Value

Physical State Solid

Appearance White / Off-white crystalline solid[2][3]

Melting Point/Range 70 - 74 °C[2]

Boiling Point/Range 221.3 °C (Predicted)[2]

Molecular Formula C6H5F3N2[1]

Molecular Weight 162.11 g/mol [2]

Visualized Protocols and Workflows

Type of Exposure

Immediate Actions

Follow-Up

Accidental Exposure Occurs

Inhalation:
Move to fresh air.

Provide artificial respiration if needed.

Inhaled

Skin Contact:
Wash with plenty of soap and water.

Remove contaminated clothing.

Skin Contact

Eye Contact:
Rinse with water for 15+ minutes.

Remove contact lenses.

Eye Contact

Ingestion:
DO NOT induce vomiting.

Rinse mouth.

Swallowed

Seek Immediate Medical Attention
(Show SDS to Doctor)

Click to download full resolution via product page

Caption: First aid decision workflow for different exposure routes.
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Spill Occurs

1. Evacuate Area &
Ensure Ventilation

2. Wear Full PPE
(Gloves, Goggles, Respirator)

3. Contain Spill
(Prevent spread)

4. Clean Up Solid
(Sweep carefully, avoid dust)

5. Place in Labeled
Waste Container

6. Decontaminate Area

7. Dispose of Waste
(Follow regulations)
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Identified Hazards

Required Controls & PPE

Goal

Fatal if Swallowed

Do Not Eat/Drink/Smoke

Skin Irritant

Protective Gloves

Serious Eye Damage

Safety Goggles/Face Shield

Respiratory Irritant

Use in Fume Hood

Safe Experimentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b024480#2-amino-4-trifluoromethyl-pyridine-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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